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Compound of Interest

Compound Name: Rivulariapeptolides 1121

Cat. No.: B15576175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rivulariapeptolide 1121 is a cyclic depsipeptide belonging to the rivulariapeptolide family of

natural products.[1] These compounds, isolated from cyanobacteria, have garnered significant

interest due to their potent biological activities.[1][2][3] Specifically, Rivulariapeptolide 1121 has

been identified as a serine protease inhibitor, making it a valuable candidate for further

investigation in drug discovery and development.[1][2] Accurate and robust analytical methods

are crucial for the characterization, quantification, and pharmacokinetic studies of this

compound. This application note provides a detailed protocol for the analysis of

Rivulariapeptolide 1121 using Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS), a highly sensitive and selective analytical technique.[4][5][6]

Chemical Properties of Rivulariapeptolide 1121
A clear understanding of the physicochemical properties of Rivulariapeptolide 1121 is essential

for developing an effective LC-MS/MS method.
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Property Value Reference

Chemical Formula C₅₆H₈₃N₉O₁₅ [7]

Molecular Weight 1122.328 Da [7]

Monoisotopic Mass (Neutral) 1121.600863 Da [7]

Monoisotopic Mass ([M+H]⁺) 1122.608139 Da [8][7]

Biological Activity
Rivulariapeptolides have been identified as a family of serine protease inhibitors with

nanomolar potency.[1][2] This inhibitory activity makes them interesting candidates for

therapeutic development in areas where serine proteases play a key pathological role, such as

inflammation, cancer, and viral infections.[8]

Experimental Protocol: LC-MS/MS Analysis
This protocol is based on a native metabolomics approach that integrates non-targeted liquid

chromatography with tandem mass spectrometry.[1][2]

Sample Preparation
Extraction: For cyanobacterial biomass, perform a crude extraction using a suitable organic

solvent such as methanol.

Solid Phase Extraction (SPE): To reduce sample complexity, the crude extract can be

fractionated using SPE with a C18 stationary phase. Elute with a stepwise gradient of

decreasing polarity (e.g., 100% water to 100% methanol).

Final Dilution: Evaporate the fraction containing Rivulariapeptolide 1121 to dryness and

reconstitute in a solvent compatible with the initial LC mobile phase conditions (e.g., 10%

acetonitrile in water with 0.1% formic acid).

Liquid Chromatography (LC)
The separation of Rivulariapeptolide 1121 from other components is critical for accurate

quantification. A µ-flow UHPLC system is recommended for enhanced sensitivity.
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Parameter Recommended Setting

LC System Vanquish UHPLC system or equivalent

Column
A column with low hydrophobicity, such as a C4

column, is suitable for cyclic peptides.[9]

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Gradient

A linear gradient from 10% to 90% B over 8

minutes, followed by a 2-minute hold at 90% B

and re-equilibration.

Flow Rate 2 µL/min

Injection Volume 2 µL

Column Temperature 40 °C

Mass Spectrometry (MS)
A high-resolution mass spectrometer is essential for accurate mass measurements and

structural elucidation.
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Parameter Recommended Setting

Mass Spectrometer
Q-Exactive HF quadrupole orbitrap mass

spectrometer or equivalent

Ionization Mode Positive Electrospray Ionization (ESI+)

Capillary Voltage 3.5 kV

Capillary Temperature 275 °C

Full Scan MS Mode

m/z Range 300-2000

   Resolution 60,000

dd-MS² (TopN) Mode

   Resolution 15,000

   Isolation Window 1.2 m/z

   Collision Energy Stepped HCD (20, 30, 40 eV)

Data Presentation
The following table summarizes the key mass spectrometric data for the identification of

Rivulariapeptolide 1121.

Analyte Precursor Ion (m/z) Key Product Ions (m/z)

Rivulariapeptolide 1121 1122.6081

Fragment ions resulting from

the cleavage of the cyclic

peptide backbone should be

monitored. Specific fragment

ions will depend on the

instrument and collision

energy.
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Experimental Workflow

Sample Preparation LC-MS/MS Analysis Data Analysis

Cyanobacterial Biomass Methanol Extraction Solid Phase Extraction (SPE) Reconstituted Sample µ-flow UHPLC Separation High-Resolution MS (Q-Exactive) dd-MS² Fragmentation Data Acquisition Compound Identification Quantification

Click to download full resolution via product page

Caption: LC-MS/MS workflow for Rivulariapeptolide 1121 analysis.

Potential Signaling Pathway Inhibition
As a serine protease inhibitor, Rivulariapeptolide 1121 could potentially interfere with signaling

pathways where serine proteases are key components, such as the coagulation cascade or

inflammatory pathways.
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Potential Signaling Pathway Inhibition
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Caption: Inhibition of a generic serine protease signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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